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Compound of Interest

Compound Name: brevican

Cat. No.: B1176078

For researchers, scientists, and drug development professionals investigating the role of the
extracellular matrix proteoglycan Brevican in neurological and oncological processes, the
selection of a reliable and sensitive ELISA kit is paramount. This guide provides a comparative
overview of commercially available Human Brevican (BCAN) ELISA kits, presenting key
performance characteristics as provided by various vendors. Due to a lack of direct,
independent comparative studies, this guide collates and standardizes manufacturer-provided
data to facilitate an informed decision-making process.

Brevican: A Key Modulator of the Neural
Extracellular Matrix

Brevican is a chondroitin sulfate proteoglycan and a member of the lectican family,
predominantly expressed in the central nervous system. It is a crucial component of the
perineuronal nets, specialized extracellular matrix structures that enwrap certain neurons and
regulate synaptic stability and plasticity. Brevican's interactions with other extracellular matrix
components, such as hyaluronic acid, tenascin-R, and link proteins, are integral to maintaining
the structure of the neural environment. Its proteolytic cleavage by enzymes like ADAMTSs (A
Disintegrin and Metalloproteinase with Thrombospondin Motifs) can modulate its function,
influencing processes such as neural plasticity, glioma cell invasion, and the progression of
neurodegenerative diseases like Alzheimer's.

Below is a diagram illustrating the central role of Brevican within the perineuronal net and its
interaction with key binding partners.
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Caption: Brevican's interactions within the Perineuronal Net.

Performance Comparison of Brevican ELISA Kits

The following table summarizes the key performance characteristics of Human Brevican
ELISA kits from various vendors based on their datasheets. Researchers should note that
these values are manufacturer-reported and may vary under different experimental conditions.
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Vendor

Catalog
Number

Assay
Type

Detection
Range
(ng/mL)

Sensitivit
y

Sample
Types

Assay
Time

RayBiotech

ELH-BCAN

Sandwich
ELISA

Not
Specified

Not
Specified

Serum,
Plasma,
Cell
Culture
Supernata

nts

~4.5 hours

Assay
Genie

HUESO0177
2

Sandwich
ELISA

Not
Specified

Not
Specified

Serum,
Plasma,
Tissue
Homogena
tes, Other
Biological
Fluids

~3.5 hours

Elabscienc

e

E-EL-
H1462

Sandwich
ELISA

0.31-20

0.19 ng/mL

Serum,
Plasma,
Other
Biological
Fluids

3.5 hours

Abcam

ab315039

Sandwich
ELISA

0.0156 -1

2.634
pg/mL

Cerebral
Spinal
Fluid,
Plasma,
Serum,
Cell
Culture
Supernata

nt

1.5 hours
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Experimental Protocols: A Generalized Sandwich
ELISA Workflow

While specific protocols may vary slightly between vendors, the general workflow for a
sandwich ELISA for Brevican quantification is outlined below. This diagram illustrates the key
steps involved in the experimental procedure.
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Caption: Generalized workflow for a Brevican Sandwich ELISA.
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Detailed Methodologies

1. Reagent and Sample Preparation:

o Reconstitute lyophilized standards and detection antibodies as per the manufacturer's
instructions.

» Prepare serial dilutions of the standard to generate a standard curve.

e Dilute samples in the provided sample diluent to fall within the detection range of the assay.
Recommended dilution factors can vary; for instance, a 1:2 dilution for serum and a 1:200 to
1:300 dilution for cerebrospinal fluid (CSF) has been reported for some kits.[1]

2. Assay Procedure (based on a typical sandwich ELISA protocol):

e Add 100 pL of prepared standards and samples to the appropriate wells of the microplate
pre-coated with an anti-Brevican antibody.

¢ Incubate the plate for a specified time and temperature (e.g., 90 minutes at 37°C or 2.5
hours at room temperature).

o Aspirate the liquid from each well and add 100 pL of biotinylated anti-Brevican detection
antibody.

¢ Incubate for 1 hour at 37°C or room temperature.

e Wash the wells multiple times (typically 3-5 times) with the provided wash buffer.

e Add 100 pL of Horseradish Peroxidase (HRP)-conjugated streptavidin to each well.
e Incubate for 30-45 minutes at 37°C or room temperature.

e Wash the wells again to remove unbound reagents.

e Add 90-100 pL of TMB (3,3,5,5'-tetramethylbenzidine) substrate solution to each well, which
will result in a blue color development in the presence of HRP.

e |ncubate in the dark for 15-30 minutes.
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o Stop the reaction by adding 50 pL of stop solution, which will change the color to yellow.
o Measure the optical density (OD) of each well at 450 nm using a microplate reader.

o Generate a standard curve by plotting the OD values of the standards against their known
concentrations.

o Calculate the concentration of Brevican in the samples by interpolating their OD values from
the standard curve.

Concluding Remarks

The choice of an appropriate ELISA kit is a critical step in any research project. While this guide
provides a starting point by comparing the manufacturer-stated specifications of several
commercially available Brevican ELISA kits, it is essential for researchers to perform their own
in-house validation to ensure the chosen kit performs optimally with their specific sample types
and experimental conditions. Factors such as intra- and inter-assay precision, linearity, and
spike-recovery, where available from the manufacturer, should also be carefully considered.
For instance, some vendors provide data on intra-assay precision with a coefficient of variation
(CV) of less than 10% and inter-assay CV of less than 12%. The Abcam SimpleStep ELISA kit
(ab315039) claims a significantly shorter assay time of 1.5 hours.[2] Ultimately, the ideal kit will
be a balance of sensitivity, specificity, reproducibility, and suitability for the specific research
question being addressed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comparative Guide to Commercially Available
Brevican ELISA Kits]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1176078#cross-validation-of-brevican-elisa-kits-from-
different-vendors]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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